Cas no 6943-76-6 (6-Quinolinol, 8-nitro-,6-acetate, hydrochloride (1:1))

• Product Name: 6-Quinolinol, 8-nitro-,6-acetate, hydrochloride (1:1)
• CAS No: 6943-76-6
• MF: C₁₁H₈ClN₂O₄
• MW: 267.645221710205
• CID: 520774
• PubChem ID: 24186794
• Update Time: 2025-04-19

6-Quinolinol, 8-nitro-,6-acetate, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinol, 8-nitro-,6-acetate, hydrochloride (1:1)
• (8-nitroquinolin-6-yl) acetate,hydrochloride
• NSC54786
• NSC-54786
• 6943-76-6

• Inchi： 1S/C11H8N2O4.ClH/c1-7(14)17-9-5-8-3-2-4-12-11(8)10(6-9)13(15)16;/h2-6H,1H3;1H/p-1
• InChI Key： MYXKSYCLOJWVKZ-UHFFFAOYSA-M
• SMILES： [Cl-].O(C(C)=O)C1C=C(C2C(=CC=CN=2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.04844
• Monoisotopic Mass: 268.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85A^2

Experimental Properties

• Density: 1.396
• Boiling Point: 390.2°C at 760 mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.642
• PSA: 82.33